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Compound of Interest

Compound Name: N-(Triethoxysilylpropyl)urea

Cat. No.: B1293867 Get Quote

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
The development of high-performance polymer composites often faces the challenge of poor

interfacial adhesion between hydrophilic inorganic fillers (e.g., glass fibers, silica) and

hydrophobic organic polymer matrices. This incompatibility can lead to suboptimal mechanical

properties and reduced durability, particularly under environmental stress. N-
(Triethoxysilylpropyl)urea (CAS No. 23779-32-0) is a bifunctional organosilane coupling

agent designed to overcome this issue. It acts as a molecular bridge, forming a robust and

stable interface between the inorganic reinforcement and the polymer matrix, thereby

significantly enhancing the overall performance of the composite material.[1][2] This document

provides detailed application notes, performance data, and experimental protocols for the use

of N-(Triethoxysilylpropyl)urea in polymer composites.
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Property Value

Chemical Name N-(3-Triethoxysilylpropyl)urea

Synonyms 3-Ureidopropyltriethoxysilane

CAS Number 23779-32-0

Molecular Formula C10H24N2O4Si

Molecular Weight 264.39 g/mol

Appearance Colorless to light yellow liquid

Mechanism of Action
N-(Triethoxysilylpropyl)urea's efficacy stems from its dual-functionality, which allows it to

chemically couple dissimilar materials.[1]

Reaction with Inorganic Fillers: The triethoxysilyl group (-Si(OCH2CH3)3) undergoes

hydrolysis in the presence of moisture (often catalyzed by a weak acid) to form reactive

silanol groups (-Si(OH)3). These silanols then condense with hydroxyl groups present on the

surface of inorganic fillers, such as glass or silica, forming strong, covalent siloxane bonds

(Si-O-Filler).[1][3]

Interaction with Polymer Matrix: The terminal urea group (-NHCONH2) is organofunctional

and polar. It forms strong hydrogen bonds and exhibits good compatibility with a wide range

of polymer matrices, including epoxies, polyurethanes, and polyamides. This interaction

ensures that the polymer matrix is tightly bound to the surface-modified filler.[1][3]

The flexible propyl spacer connecting these two functional ends provides a strain-relieving

layer at the interface, contributing to the overall toughness of the composite.
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Mechanism of N-(Triethoxysilylpropyl)urea at the Interface
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Experimental Workflow for Composite Preparation & Testing
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Logical Flow of Performance Enhancement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of N-(Triethoxysilylpropyl)urea in Polymer
Composite Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293867#application-of-n-triethoxysilylpropyl-urea-in-
polymer-composite-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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